Cas no 1805466-59-4 (Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate
• CAS No: 1805466-59-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4897214
• Update Time: 2025-06-09

Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-8-6(7(10)11)5(9(14)18-2)4(3-12-8)13(15)16/h3,7H,1-2H3
• InChI Key： VJYQSDNNRNSRHT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C(=O)OC)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate (CAS: 1805466-59-4)

Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate (CAS: 1805466-59-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, positioning it as a promising candidate for further investigation.

The compound's unique structure, featuring a difluoromethyl group and a nitro substituent, contributes to its reactivity and potential as a building block for more complex molecules. Researchers have focused on optimizing its synthesis to improve yield and purity, which is critical for its application in high-throughput screening and medicinal chemistry campaigns. Recent publications highlight novel synthetic routes that enhance the scalability and efficiency of producing this compound.

In terms of biological activity, Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate has shown promise in preliminary assays targeting various enzymes and receptors. Its mechanism of action appears to involve interaction with key biological targets, although detailed studies are still underway to elucidate its precise mode of action. Some studies suggest its potential as an inhibitor of specific kinases, which could have implications for treating diseases such as cancer and inflammatory disorders.

Further research has also explored the compound's pharmacokinetic properties, including its stability, solubility, and metabolic profile. These studies are essential for determining its suitability as a lead compound in drug development. Early findings indicate that the compound exhibits moderate stability under physiological conditions, but further modifications may be required to optimize its drug-like properties.

In conclusion, Methyl 3-(difluoromethyl)-2-methoxy-5-nitropyridine-4-carboxylate represents a versatile and promising molecule in the realm of chemical biology. Ongoing research aims to fully characterize its biological activities and explore its potential as a therapeutic agent. The compound's unique structural features and preliminary biological data make it a compelling subject for future studies in drug discovery and development.